2-[[[2-[(hydroxymethyl)[2-[(1-oxoisononyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid
2-[[[2-[(hydroxymethyl)[2-[(1-oxoisononyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
100063-56-7
VCID:
VC0026316
InChI:
InChI=1S/C22H35N3O5/c1-17(2)8-4-3-5-11-20(27)23-12-14-25(16-26)15-13-24-21(28)18-9-6-7-10-19(18)22(29)30/h6-7,9-10,17,26H,3-5,8,11-16H2,1-2H3,(H,23,27)(H,24,28)(H,29,30)
SMILES:
CC(C)CCCCCC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO
Molecular Formula:
C22H35N3O5
Molecular Weight:
421.5 g/mol
2-[[[2-[(hydroxymethyl)[2-[(1-oxoisononyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid
CAS No.: 100063-56-7
Main Products
VCID: VC0026316
Molecular Formula: C22H35N3O5
Molecular Weight: 421.5 g/mol
![2-[[[2-[(hydroxymethyl)[2-[(1-oxoisononyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid - 100063-56-7](/images/no_structure.jpg)
| CAS No. | 100063-56-7 |
|---|---|
| Product Name | 2-[[[2-[(hydroxymethyl)[2-[(1-oxoisononyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid |
| Molecular Formula | C22H35N3O5 |
| Molecular Weight | 421.5 g/mol |
| IUPAC Name | 2-[2-[hydroxymethyl-[2-(7-methyloctanoylamino)ethyl]amino]ethylcarbamoyl]benzoic acid |
| Standard InChI | InChI=1S/C22H35N3O5/c1-17(2)8-4-3-5-11-20(27)23-12-14-25(16-26)15-13-24-21(28)18-9-6-7-10-19(18)22(29)30/h6-7,9-10,17,26H,3-5,8,11-16H2,1-2H3,(H,23,27)(H,24,28)(H,29,30) |
| Standard InChIKey | KXWBMYVIQBCGJO-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO |
| Canonical SMILES | CC(C)CCCCCC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO |
| Synonyms | 2-[[[2-[(hydroxymethyl)[2-[(1-oxoisononyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid |
| PubChem Compound | 113542 |
| Last Modified | Nov 11 2021 |
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